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Compound of Interest

Compound Name: 1H-Pyrazolo[4,3-c]pyridine

Cat. No.: B106415 Get Quote

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 1H-
Pyrazolo[4,3-c]pyridine derivatives. The content is tailored for researchers, scientists, and

drug development professionals, offering objective comparisons based on experimental data

from recent studies. The derivatives of this scaffold have been primarily investigated as

inhibitors of two distinct biological targets: the PEX14–PEX5 protein-protein interaction (PPI) for

trypanocidal therapy and carbonic anhydrases (CAs) for various therapeutic applications.

General Workflow of a Structure-Activity
Relationship (SAR) Study
The process of an SAR study is iterative, aiming to optimize a lead compound's activity and

properties through chemical modifications. The workflow typically involves cycles of design,

synthesis, and biological testing, with each cycle providing insights for the next round of

optimization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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